Cas no 218938-63-7 (H-Thr(Tbu)-Allyl Ester Hydrochloric Acid Salt)

• Product Name: H-Thr(Tbu)-Allyl Ester Hydrochloric Acid Salt
• CAS No: 218938-63-7
• MF: C₁₁H₂₂ClNO₃
• MW: 251.750282764435
• CID: 243555
• Update Time: 2025-05-21

H-Thr(Tbu)-Allyl Ester Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• L-Threonine,O-(1,1-dimethylethyl)-, 2-propenyl ester, hydrochloride (9CI)
• H-THR(TBU)-ALLYL ESTER . HCL
• H-Thr(tBu)-allylester·HCl
• O-tert-Butyl-L-threonine allyl ester hydrochloride
• H-Thr(Tbu)-Allyl Ester Hcl
• H-Thr(Tbu)-Allyl Ester Hydrochloric Acid Salt

• Inchi： 1S/C11H21NO3.ClH/c1-6-7-14-10(13)9(12)8(2)15-11(3,4)5;/h6,8-9H,1,7,12H2,2-5H3;1H/t8-,9+;/m1./s1
• InChI Key： LEQICVPMIULGJK-RJUBDTSPSA-N
• SMILES： Cl.O([C@H](C)[C@@H](C(=O)OCC=C)N)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Thr(Tbu)-Allyl Ester Hydrochloric Acid Salt

Recent Advances in the Application of 218938-63-7 and H-Thr(Tbu)-Allyl Ester Hydrochloric Acid Salt in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 218938-63-7 and the protected amino acid derivative H-Thr(Tbu)-Allyl Ester Hydrochloric Acid Salt have recently gained significant attention in chemical biology and pharmaceutical research. These compounds serve as crucial building blocks in peptide synthesis and drug development, particularly in the creation of novel therapeutic agents. This research brief synthesizes the latest findings regarding their applications, synthetic methodologies, and potential therapeutic implications.

Recent studies have highlighted the importance of 218938-63-7 as a versatile intermediate in organic synthesis. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing complex heterocyclic scaffolds that show promising activity against various kinase targets. The compound's unique structural features allow for diverse functionalization, making it particularly valuable in fragment-based drug discovery approaches.

H-Thr(Tbu)-Allyl Ester Hydrochloric Acid Salt has emerged as a critical reagent in solid-phase peptide synthesis (SPPS). A 2024 study published in Organic Letters detailed its optimized synthesis protocol, achieving 98% purity and excellent yields. The tert-butyl (Tbu) protecting group provides optimal stability during peptide elongation, while the allyl ester offers orthogonal deprotection capabilities, enabling sophisticated peptide assembly strategies.

Innovative applications of these compounds have been reported in targeted drug delivery systems. Research teams at several leading pharmaceutical companies have incorporated 218938-63-7-derived moieties into antibody-drug conjugates (ADCs), leveraging its favorable pharmacokinetic properties. Similarly, H-Thr(Tbu)-Allyl Ester derivatives have been used to create protease-cleavable linkers that enhance tumor-specific drug release in ADC designs.

The structural characterization of these compounds has advanced significantly with the development of novel analytical techniques. Recent work utilizing cryo-electron microscopy and advanced NMR spectroscopy has provided unprecedented insights into their conformational dynamics and intermolecular interactions. These findings are informing the design of more effective pharmaceutical formulations and delivery systems.

From a synthetic chemistry perspective, recent breakthroughs in continuous flow chemistry have dramatically improved the production efficiency of both 218938-63-7 and H-Thr(Tbu)-Allyl Ester derivatives. A 2023 Nature Protocols article described a scalable, green chemistry approach that reduces solvent waste by 70% while maintaining excellent stereochemical control, addressing key challenges in industrial-scale production.

Looking forward, these compounds are poised to play pivotal roles in emerging areas such as PROTAC (proteolysis targeting chimera) development and peptide-based therapeutics. Ongoing clinical trials featuring molecules derived from these building blocks show promising preliminary results in oncology and inflammatory diseases, suggesting significant potential for future therapeutic applications.